
Preparing Stock Solutions of MK-319: An
Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MK 319

Cat. No.: B13437780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of stock solutions of MK-319, a

selective inhibitor of aldose reductase (AR). MK-319, with a CAS number of 1462383-00-1, is a

valuable tool for research into diabetic complications and other conditions associated with the

polyol pathway. This guide outlines the necessary materials, safety precautions, and a step-by-

step procedure for preparing a high-concentration stock solution in dimethyl sulfoxide (DMSO)

and subsequent dilutions for in vitro assays. Additionally, it includes a summary of the

compound's properties and a visualization of its mechanism of action within the polyol signaling

pathway.

Introduction to MK-319
MK-319 is a potent and selective inhibitor of aldose reductase, the first and rate-limiting

enzyme in the polyol pathway of glucose metabolism.[1] Under hyperglycemic conditions, the

increased flux of glucose through this pathway is implicated in the pathogenesis of diabetic

complications, such as neuropathy, nephropathy, retinopathy, and cardiovascular diseases.[2]

[3][4] The mechanism involves the accumulation of sorbitol, leading to osmotic stress, and an

increase in oxidative stress due to the consumption of NADPH and production of NADH.[2] By

inhibiting aldose reductase, MK-319 serves as a critical research tool to investigate the roles of

the polyol pathway in these pathologies and to explore potential therapeutic interventions.
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Compound Data and Properties
A clear understanding of the physicochemical properties of MK-319 is essential for the accurate

preparation of stock solutions.

Property Value

IUPAC Name

2-({4-[(2-bromo-3,4,5,6-

tetrafluorobenzyl)carbamoyl]phenyl}oxy)acetic

acid

CAS Number 1462383-00-1

Molecular Formula C₁₆H₉BrClF₄NO₄

Molecular Weight 470.60 g/mol

IC₅₀ 0.3 µM for aldose reductase (AR)

Appearance Solid powder

Storage (Solid) Store at -20°C for long-term stability.

Storage (Solution)
Aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Experimental Protocols
Safety Precautions
Due to the potent nature of MK-319 and the lack of extensive public safety data, it is crucial to

handle this compound with care. The following personal protective equipment (PPE) and

handling guidelines are mandatory:

Engineering Controls: All weighing and initial dissolution of solid MK-319 must be performed

in a certified chemical fume hood to minimize inhalation risk.

Personal Protective Equipment (PPE):

Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if

contaminated.
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Eye Protection: ANSI-approved safety goggles with side shields are mandatory.

Lab Coat: A flame-resistant lab coat should be worn.

Waste Disposal: All materials contaminated with MK-319, including pipette tips, tubes, and

excess solutions, should be disposed of as hazardous chemical waste according to

institutional and local regulations.

Protocol for Preparing a 10 mM Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of many

aldose reductase inhibitors due to its ability to dissolve a wide range of organic molecules.

Materials:

MK-319 solid powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber glass vial or a clear vial wrapped in foil to protect from light

Vortex mixer

Calibrated analytical balance

Sterile, low-binding microcentrifuge tubes for aliquots

Procedure:

Equilibrate MK-319: Before opening, allow the vial of MK-319 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture onto the

compound.

Weighing: In a chemical fume hood, carefully weigh out the required amount of MK-319. To

prepare a 10 mM stock solution, you will need 4.706 mg of MK-319 for every 1 mL of DMSO.

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (470.60 g/mol ) * (1000 mg/g) = 4.706 mg/mL

Dissolution:
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Add the weighed MK-319 to a sterile amber glass vial.

Add the calculated volume of DMSO to the vial.

Cap the vial tightly and vortex thoroughly for several minutes until the solid is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if necessary,

but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, low-binding microcentrifuge tubes. This minimizes the number of freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term stability. Stock solutions in DMSO are

typically stable for several months when stored properly.
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Workflow for Preparing MK-319 Stock Solution
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Caption: Workflow for preparing MK-319 stock solution.

Preparation of Working Solutions for In Vitro Assays
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For cell-based or enzymatic assays, the high-concentration DMSO stock solution must be

diluted to the final working concentration in the appropriate aqueous buffer or cell culture

medium. It is critical to keep the final concentration of DMSO low (typically below 0.5%) to

avoid solvent-induced artifacts or cytotoxicity.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM MK-319 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in your assay buffer or cell

culture medium to achieve the desired final concentrations. It is recommended to perform

intermediate dilutions to ensure accuracy and to avoid precipitation of the compound.

Solvent Control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of MK-319 used in your experiment. This is essential to account

for any effects of the solvent on the assay.

Mechanism of Action and Signaling Pathway
MK-319 exerts its effects by inhibiting aldose reductase, a key enzyme in the polyol pathway.

Under hyperglycemic conditions, the increased activity of this pathway contributes to cellular

damage through several mechanisms.
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Mechanism of Action of MK-319 in the Polyol Pathway

Polyol Pathway

Inhibition

Downstream Consequences

Glucose (High)

Sorbitol

Aldose Reductase (AR)

Oxidative Stress
(NADPH depletion,

NADH increase)

Fructose

Sorbitol Dehydrogenase (SDH)

Osmotic StressAdvanced Glycation
End Products (AGEs)

MK-319

Inhibits

Cellular Damage &
Diabetic Complications

Click to download full resolution via product page

Caption: Mechanism of action of MK-319 in the polyol pathway.
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Inhibition of aldose reductase by MK-319 is expected to reduce the accumulation of

intracellular sorbitol, thereby mitigating osmotic stress. Furthermore, by blocking this pathway,

MK-319 helps to preserve the cellular pool of NADPH, which is essential for regenerating the

antioxidant glutathione, and prevents the overproduction of NADH, which can contribute to

reactive oxygen species (ROS) formation. This ultimately leads to a reduction in oxidative

stress and the formation of advanced glycation end products (AGEs), protecting cells from

damage associated with diabetic complications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Aldose Reductase, Oxidative Stress and Diabetic Cardiovascular Complications - PMC
[pmc.ncbi.nlm.nih.gov]

3. Aldose Reductase: An Emerging Target for Development of Interventions for Diabetic
Cardiovascular Complications - PMC [pmc.ncbi.nlm.nih.gov]

4. Aldose Reductase, Oxidative Stress, and Diabetic Mellitus - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparing Stock Solutions of MK-319: An Application
Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13437780#preparing-mk-319-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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